2-(4-Hydroxy-3,5-di-tert-butylphenylthio)-hexanoic acid

• CAS RN: 53602-61-2
• Molecular Formula: C20H32O3S
• Molecular Weight: 352.5 g/mol
• IUPAC Name: 2-(3,5-ditert-butyl-4-hydroxyphenyl)sulfanylhexanoic acid
• InChI: InChI=1S/C20H32O3S/c1-8-9-10-16(18(22)23)24-13-11-14(19(2,3)4)17(21)15(12-13)20(5,6)7/h11-12,16,21H,8-10H2,1-7H3,(H,22,23)
• InChI Key: CQGSORMFKDTILR-UHFFFAOYSA-N
• SMILES: CCCCC(C(=O)O)SC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C
• synonyms: 2-((3,5-di-t-butyl-4-hydroxyphenyl)thio)hexanoic acid; DH 990; DH 990, (+)-isomer; DH 990, (+-)-isomer; DH 990, (-)-isomer; DH 990, monosodium salt; DH-990; MDL 29350; MDL-29350

Description

2-(4-Hydroxy-3,5-di-tert-butylphenylthio)-hexanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C20H32O3S and its molecular weight is 352.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A base solution (22 grams of NaOH in 41 milliliters (ml) of water) was added to a solution of 2,6-di-t-butyl-4-mercaptophenol (64.3 grams; 0.27 mole) in 540 ml. of absolute ethanol with stirring while cooling the reaction mixture under nitrogen. Following the base addition, a solution of 2-bromohexanoic acid (52.8 grams; 0.27 mole) in 27 ml. of ethanol was added and the resulting reaction mixture was stirred at room temperature for about 6 hours and left standing overnight. The reaction mixture was then diluted with about 400 ml. of water and acidified with cold 6N HCl. The yellow brown precipitate resulting from the acidification was obtained by filtration, washed with water and recrystallized from a methylene chloride-hexane mixture. As a result of these operations, the desired 2-((3,5-di-tert-butyl-4-hydroxyphenyl)thio)hexanoic acid compound was obtained as a white crystalline solid having a melting point of 140°-142° C. Analysis calculated for C20H32O3S: C, 68.15; H, 9.14; S, 9.10. Found: C, 68.14; H, 9.34; S, 8.86.

Synthesis routes and methods II

Procedure details

The ethyl 2-((3,5-di-tert-butyl-4-hydroxyphenyl)thio)hexanoate product (75 grams; 0.195 mole) obtained in Example 2 was dispersed in 300 ml. of 95% ethanol and 500 ml. of 5N potassium hydroxide added thereto. The resulting reaction mixture was heated on a steam bath at the boiling point under gentle reflux for about 90 minutes with occasional stirring. Following the heating period, the reaction mixture was poured into 2000 ml. of 5% HCl with vigorous stirring. The white precipitate formed upon acidification was obtained by filtration and washed with water. Recrystallization (twice) of the precipitate from a methylene chloride-hexane mixture gave the desired 2-((3,5-di-tert-butyl-4-hydroxyphenyl)thio)hexanoic acid compound having a melting point of 140°-142° C.

Synthesis routes and methods III

Procedure details